2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one

• CAS RN: 917884-86-7
• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 3,7-dihydro-2H-pyrano[2,3-g]isoindol-1-one
• InChI: InChI=1S/C11H9NO2/c13-11-10-7(6-12-11)3-4-9-8(10)2-1-5-14-9/h1-4H,5-6H2,(H,12,13)
• InChI Key: IITYOYXHDVKKGA-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=C(O1)C=CC3=C2C(=O)NC3

Description

“2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one” is a novel heterocyclic system. It is a type of pyrrolocoumarin, a class of organic compounds that contain a pyrrole ring fused to a coumarin.

Synthesis Analysis

The synthesis of “2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one” involves classical Fischer and Sandmeyer methods. The starting materials for the synthesis are coumarin 6-isonitrosoacetamide and the methyl or ethyl pyruvate 6-coumarinylhydrazones. The synthesis process has been developed for the efficient synthesis of a series of polysubstituted dihydropyrano[3,2-b]indoles.

Molecular Structure Analysis

The molecular structure of “2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one” is complex, with multiple rings and functional groups. The structure was determined using spectroscopic data analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one” include various conditions for cyclization of the starting coumarin 6-isonitrosoacetamide and the methyl or ethyl pyruvate 6-coumarinylhydrazones. A highly diastereoselective [3+3] cycloaddition of indolin-3-ones with nitroallylic acetates was also developed.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The mixture of 6-(prop-2-ynyloxy)isoindolin-1-one ((72), 4.4 g, 23.5 mmol) and N,N-Diethylaniline 70 ml) was stirred at 210° C. for overnight. Reaction solution was directly loaded on silica gel eluting with Hexane/EtOAc/CH2Cl2 (3:3:1 ratio) to give the title compound (2.8 g, 64%) as a brown solid. MS (ES) m/z 188.1.